![molecular formula C20H16N4O2S B3448351 3-(4-oxo-3(4H)-quinazolinyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide](/img/structure/B3448351.png)
3-(4-oxo-3(4H)-quinazolinyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
Overview
Description
3-(4-oxo-3(4H)-quinazolinyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide is a chemical compound that has been studied for its potential therapeutic applications. This compound is also known as QPTP, and it has been synthesized using various methods.
Scientific Research Applications
QPTP has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. Studies have shown that QPTP can inhibit the growth of cancer cells and induce apoptosis. QPTP has also been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the pathogenesis of Alzheimer's disease. In addition, QPTP has been shown to have anti-inflammatory effects.
Mechanism of Action
The mechanism of action of QPTP is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways. QPTP has been reported to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. QPTP has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
QPTP has been shown to have various biochemical and physiological effects. Studies have reported that QPTP can inhibit the growth of cancer cells and induce apoptosis. QPTP has also been reported to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. In addition, QPTP has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
QPTP has several advantages and limitations for lab experiments. One advantage is that QPTP has been synthesized using various methods, which allows for the optimization of the synthesis process. Another advantage is that QPTP has been shown to have potential therapeutic applications in various diseases. However, one limitation is that the mechanism of action of QPTP is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of QPTP. One direction is to further investigate the mechanism of action of QPTP and its effects on various enzymes and signaling pathways. Another direction is to study the pharmacokinetics and pharmacodynamics of QPTP in vivo. In addition, future studies could investigate the potential of QPTP as a therapeutic agent in various diseases.
properties
IUPAC Name |
3-(4-oxoquinazolin-3-yl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2S/c25-18(23-20-22-17(12-27-20)14-6-2-1-3-7-14)10-11-24-13-21-16-9-5-4-8-15(16)19(24)26/h1-9,12-13H,10-11H2,(H,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKKVDUUMRBKKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCN3C=NC4=CC=CC=C4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Oxo-4H-quinazolin-3-yl)-N-(4-phenyl-thiazol-2-yl)-propionamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.